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Introduction

Chirhostim® (synthetic human secretin) is a valuable diagnostic agent employed during
Endoscopic Retrograde Cholangiopancreatography (ERCP) to facilitate the identification and
cannulation of the ampulla of Vater and the accessory papilla. Secretin, a naturally occurring
hormone, stimulates the pancreatic ductal cells to secrete a bicarbonate-rich fluid. This
increased flow of pancreatic juice makes the papillary orifices more prominent and aids in their
cannulation, particularly in challenging cases such as pancreas divisum or in the presence of
anatomic deformities.[1][2] This document provides a detailed standard operating procedure for
the preparation and administration of Chirhostim in the context of ERCP, along with relevant
guantitative data from clinical studies and a description of the underlying physiological
mechanisms.

Mechanism of Action

Secretin acts by binding to the secretin receptor, a G-protein coupled receptor located on the
basolateral membrane of pancreatic ductal cells. This binding activates adenylyl cyclase,
leading to an increase in intracellular cyclic AMP (cCAMP). The elevated cAMP levels

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12045949?utm_src=pdf-interest
https://www.benchchem.com/product/b12045949?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12358245/
https://reference.medscape.com/drug/chirhostim-secretin-342080
https://www.benchchem.com/product/b12045949?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12045949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

subsequently activate Protein Kinase A (PKA), which in turn phosphorylates and opens the
Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) chloride channel on the apical
membrane. The efflux of chloride ions into the ductal lumen creates an electrochemical
gradient that drives the secretion of bicarbonate ions (HCOS3-) into the pancreatic juice via a
chloride-bicarbonate exchanger. This process results in the secretion of a large volume of
alkaline, watery pancreatic fluid.

Data Presentation

The administration of secretin has been shown to significantly improve the success rate of
cannulation during ERCP, especially in difficult cases. The following tables summarize key
guantitative data from a multicenter, randomized, double-blind, placebo-controlled comparative
study.

Table 1: Cannulation Success Rate with Synthetic Porcine Secretin vs. Placebo in ERCP for
Pancreas Divisum

Phase 1 Cannulation Overall Cannulation
Treatment Group

Success Success
Synthetic Porcine Secretin 81.3% (13 of 16 patients)[3] 89.3% (25 of 28 patients)[3]
Placebo 7.7% (1 of 13 patients)[3] 6.3% (1 of 16 patients)[3]

P-value for Phase 1 comparison: < 0.0001[3] P-value for overall comparison: < 0.0001[3]

Table 2: Time to Successful Cannulation

Treatment Group Mean Time to Cannulation (minutes)
Synthetic Porcine Secretin 2.63[3]
Placebo 4.75[3]

P-value: 0.0001[3]

Table 3: Incidence of Post-ERCP Pancreatitis with Secretin Prophylaxis
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Treatment Group Incidence of Post-ERCP Pancreatitis
Secretin 8.7% (36 of 413 patients)[4]
Placebo 15.1% (65 of 431 patients)[4]

P-value: 0.004[4]

Experimental Protocols

Protocol 1: Preparation and Administration of Chirhostim for Facilitating Cannulation in ERCP
1. Patient Preparation:

» Patients should fast for at least 8 hours prior to the ERCP procedure.

o Athorough review of the patient's medical history and current medications should be
conducted to identify any potential contraindications or drug interactions. Anticholinergic
drugs should be discontinued at least 5 half-lives before the procedure, and H2-receptor
antagonists should be stopped for at least 2 days.[2]

2. Reconstitution of Chirhostim:
e Chirhostim is supplied as a lyophilized powder in a single-dose vial.

o Reconstitute the 16 mcg vial with 8 mL of 0.9% Sodium Chloride Injection, USP, to yield a
final concentration of 2 mcg/mL.

o Shake the vial vigorously to ensure complete dissolution of the powder.

» Visually inspect the reconstituted solution for particulate matter and discoloration. The
solution should be clear and colorless. Discard if any particulate matter or discoloration is
observed.

e The reconstituted solution should be used immediately, and any unused portion should be
discarded.

3. Dosing and Administration:
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The recommended dose of Chirhostim for facilitating the identification of the ampulla of
Vater and accessory papilla during ERCP is 0.2 mcg/kg of body weight.[2]

Administer the calculated dose as a slow intravenous injection over 1 minute.[2]

4. Post-Administration Observation:

Following administration, observe the papillary orifice for the visible excretion of pancreatic
fluid. This increased flow will aid in the identification and cannulation of the pancreatic duct.

Protocol 2: Endoscopic Pancreatic Function Test (ePFT) following Chirhostim Administration
(for diagnostic purposes beyond simple cannulation facilitation)

1. Baseline Sample Collection:

» Prior to Chirhostim administration, a baseline sample of duodenal fluid may be collected via
the endoscope.

2. Chirhostim Administration:
e Administer Chirhostim at a dose of 0.2 mcg/kg intravenously over 1 minute.
3. Timed Duodenal Fluid Collection:

o Following administration, collect duodenal fluid samples at specified time intervals (e.g., 15,
30, 45, and 60 minutes).

o Aspirate approximately 3-5 mL of fluid for each sample.
4. Sample Handling and Analysis:
e Place the collected fluid samples on ice immediately.

» Analyze the samples for bicarbonate concentration. A peak bicarbonate concentration of >80
mEQ/L is generally considered indicative of normal pancreatic exocrine function.[5]

Mandatory Visualization
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Caption: Secretin signaling pathway in a pancreatic ductal cell.
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Caption: Workflow for Chirhostim administration during ERCP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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